Cas no 1540586-55-7 (2-Bromo-6-fluorobenzene-1-carbothioamide)

• Product Name: 2-Bromo-6-fluorobenzene-1-carbothioamide
• CAS No: 1540586-55-7
• MF: C₇H₅BrFNS
• MW: 234.088702917099
• CID: 5712075
• PubChem ID: 83386907
• Update Time: 2024-03-01

2-Bromo-6-fluorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1599615
• 1540586-55-7
• 2-BROMO-6-FLUOROBENZENE-1-CARBOTHIOAMIDE
• 2-Bromo-6-fluorobenzenecarbothioamide
• Benzenecarbothioamide, 2-bromo-6-fluoro-
• 2-Bromo-6-fluorobenzene-1-carbothioamide

• Inchi： 1S/C7H5BrFNS/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11)
• InChI Key： ULSHRLLLFSVWRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(N)=S)F

Computed Properties

• Exact Mass: 232.93101g/mol
• Monoisotopic Mass: 232.93101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.716±0.06 g/cm3(Predicted)
• Boiling Point: 303.5±52.0 °C(Predicted)
• pka: 11?+-.0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes